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Compound of Interest

Compound Name: 1-deoxy-L-threo-sphinganine-d3

Cat. No.: B11938279

Technical Guide: 1-deoxy-L-threo-sphinganine-
d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies associated with the certified reference material, 1-deoxy-L-threo-sphinganine-
d3. This deuterated sphingolipid analogue serves as a crucial internal standard for the accurate
guantification of its unlabeled counterpart in various biological matrices through mass
spectrometry-based techniques.

Compound Information
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Parameter Value

Compound Name 1-deoxy-L-threo-sphinganine-d3

(2S,3S)-2-aminooctadecane-3-o0l-d3, 1-deoxy-L-

Synonyms threo-safingol-d3
CAS Number 1246298-32-7[1][2][3]
Molecular Formula CisH36D3NO[1][2]
Formula Weight 288.53 g/mol [2]
Exact Mass 288.322[1]

Purity >99%]1]

Storage Temperature -20°C[1]

Stability 1 Year[1]

Analytical Data

The following tables summarize the quantitative data obtained from the analysis of 1-deoxy-L-
threo-sphinganine-d3.
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Test Method Specification Result

HPLC Purity See Protocol 3.1 >98.0% 99.7%

Table 2.2: Mass Spectrometry Data

Test Method Specification Result
Mass Spectrum See Protocol 3.2 Conforms to structure Conforms
Isotopic Purity See Protocol 3.2 >95% 98.9% (d3)

Table 2.3: Spectroscopic Data
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Test Method Specification Result

1H NMR Spectrum See Protocol 3.3 Conforms to structure Conforms

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)

e Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent.
e Column: C18, 2.1 x 50 mm, 1.8 um particle size.

e Mobile Phase A: 0.1% Formic acid in Water.

e Mobile Phase B: 0.1% Formic acid in Acetonitrile.

e Gradient: 5% B to 100% B over 10 minutes, hold at 100% B for 2 minutes, return to 5% B
and equilibrate for 3 minutes.

e Flow Rate: 0.3 mL/min.
e Column Temperature: 40°C.

* Injection Volume: 5 pL.

Detection: Evaporative Light Scattering Detector (ELSD).

Liquid Chromatography-Mass Spectrometry (LC-MS)

e Instrumentation: Sciex QTRAP 6500+ System coupled with a Shimadzu Nexera X2 HPLC.

lonization Mode: Electrospray lonization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

Precursor lon (Q1): m/z 289.3

Product lon (Q3): m/z 60.1
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o Collision Energy: 25 eV.
e Source Temperature: 550°C.

o Chromatography: As described in Protocol 3.1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Instrumentation: Bruker Avance Il HD 500 MHz spectrometer.

Solvent: CDCls.

Frequency: 500 MHz for *H NMR.

Temperature: 298 K.

Data Analysis: MestReNova software.

Visualizations
Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for the quality control and certification of a
reference standard like 1-deoxy-L-threo-sphinganine-d3.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b11938279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11938279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification

Chemical Synthesis

'

Purification

Quality Control Testing

HPLC Purity LC-MS Identity & Isotopic Purity NMR Structure Confirmation

Documentatipn & Release

P Data Review & Approval |<&

'

Certificate of Analysis Generation

'

Product Release
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Cellular Environment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11938279?utm_src=pdf-body-img
https://www.benchchem.com/product/b11938279?utm_src=pdf-custom-synthesis
https://www.avantiresearch.com/en-gb/products/product/860475-1-deoxy-l-threo-sphinganine-d3
https://www.biosynth.com/p/WZB29832/1246298-32-7-1-deoxy-l-threo-sphinganine-d3
https://isotope.bocsci.com/product/1-deoxy-l-threo-sphinganine-d3-cas-1246298-32-7-363874.html
https://www.benchchem.com/product/b11938279#1-deoxy-l-threo-sphinganine-d3-certificate-of-analysis
https://www.benchchem.com/product/b11938279#1-deoxy-l-threo-sphinganine-d3-certificate-of-analysis
https://www.benchchem.com/product/b11938279#1-deoxy-l-threo-sphinganine-d3-certificate-of-analysis
https://www.benchchem.com/product/b11938279#1-deoxy-l-threo-sphinganine-d3-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11938279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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